Cas no 627521-36-2 (1,2-Ethanediamine, N-(3-phenylpropyl)-N'-undecyl-)

1,2-Ethanediamine, N-(3-phenylpropyl)-N'-undecyl- structure
627521-36-2 structure
Product Name:1,2-Ethanediamine, N-(3-phenylpropyl)-N'-undecyl-
CAS No:627521-36-2
MF:C22H40N2
MW:332.56640625
CID:432964
PubChem ID:16076427
Update Time:2025-04-19

1,2-Ethanediamine, N-(3-phenylpropyl)-N'-undecyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine, N-(3-phenylpropyl)-N'-undecyl-
    • N'-(3-phenylpropyl)-N-undecylethane-1,2-diamine
    • 627521-36-2
    • DTXSID30581877
    • N'-(3-phenylpropyl)-N-undecyl-ethane-1,2-diamine
    • N~1~-(3-Phenylpropyl)-N~2~-undecylethane-1,2-diamine
    • Inchi: 1S/C22H40N2/c1-2-3-4-5-6-7-8-9-13-18-23-20-21-24-19-14-17-22-15-11-10-12-16-22/h10-12,15-16,23-24H,2-9,13-14,17-21H2,1H3
    • InChI Key: JHARYRFFSWFDTK-UHFFFAOYSA-N
    • SMILES: N(CCNCCCC1C=CC=CC=1)CCCCCCCCCCC

Computed Properties

  • Exact Mass: 332.3194
  • Monoisotopic Mass: 332.319149284g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 17
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 24.1Ų

Experimental Properties

  • PSA: 24.06
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